molecular formula C22H19NO3 B5778398 4-benzoylphenyl methyl(4-methylphenyl)carbamate

4-benzoylphenyl methyl(4-methylphenyl)carbamate

Cat. No. B5778398
M. Wt: 345.4 g/mol
InChI Key: ZOTZFXICMCCEEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-benzoylphenyl methyl(4-methylphenyl)carbamate, also known as benzoylphenylurea, is a chemical compound that has been used extensively in scientific research. It has been found to have a wide range of applications in various fields, including agriculture, medicine, and biochemistry.

Mechanism of Action

The mechanism of action of 4-4-benzoylphenyl methyl(4-methylphenyl)carbamatel methyl(4-methylphenyl)carbamate is not fully understood. However, it is known to inhibit the activity of chitin synthase, an enzyme that is essential for the production of chitin, a major component of the exoskeleton of insects. This inhibition leads to the death of the insect.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-4-benzoylphenyl methyl(4-methylphenyl)carbamatel methyl(4-methylphenyl)carbamate are not fully understood. However, it has been found to have a low toxicity to mammals and birds, making it a safe insecticide to use in agriculture. In addition, it has been found to have antihistamine properties, which make it effective in treating allergies and asthma.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-4-benzoylphenyl methyl(4-methylphenyl)carbamatel methyl(4-methylphenyl)carbamate is its low toxicity to mammals and birds, making it a safe insecticide to use in agriculture. In addition, it has been found to have antihistamine properties, which make it effective in treating allergies and asthma. However, one of the limitations of using 4-4-benzoylphenyl methyl(4-methylphenyl)carbamatel methyl(4-methylphenyl)carbamate in lab experiments is that it is not water-soluble, making it difficult to dissolve in aqueous solutions.

Future Directions

There are many future directions for the research of 4-4-benzoylphenyl methyl(4-methylphenyl)carbamatel methyl(4-methylphenyl)carbamate. One possible direction is to study its potential as an antifungal agent. Another possible direction is to study its potential as a tool for studying the mechanism of action of various enzymes. Additionally, research could be done to develop more water-soluble derivatives of 4-4-benzoylphenyl methyl(4-methylphenyl)carbamatel methyl(4-methylphenyl)carbamate, which would make it easier to use in aqueous solutions.
Conclusion:
In conclusion, 4-4-benzoylphenyl methyl(4-methylphenyl)carbamatel methyl(4-methylphenyl)carbamate is a chemical compound that has been used extensively in scientific research. It has been found to have a wide range of applications in various fields, including agriculture, medicine, and biochemistry. Its low toxicity to mammals and birds makes it a safe insecticide to use in agriculture, and its antihistamine properties make it effective in treating allergies and asthma. Future research could explore its potential as an antifungal agent and as a tool for studying the mechanism of action of various enzymes.

Synthesis Methods

The synthesis of 4-4-benzoylphenyl methyl(4-methylphenyl)carbamatel methyl(4-methylphenyl)carbamate is a relatively simple process. It can be synthesized by reacting 4-methylphenyl isocyanate with benzoyl chloride in the presence of a base such as triethylamine. The reaction takes place at room temperature, and the product is obtained in high yield.

Scientific Research Applications

4-4-benzoylphenyl methyl(4-methylphenyl)carbamatel methyl(4-methylphenyl)carbamate has been used extensively in scientific research. It has been found to have a wide range of applications in various fields, including agriculture, medicine, and biochemistry. In agriculture, it has been used as an insecticide to control pests such as caterpillars, aphids, and beetles. In medicine, it has been used as an antihistamine to treat allergies and asthma. In biochemistry, it has been used as a tool to study the mechanism of action of various enzymes.

properties

IUPAC Name

(4-benzoylphenyl) N-methyl-N-(4-methylphenyl)carbamate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H19NO3/c1-16-8-12-19(13-9-16)23(2)22(25)26-20-14-10-18(11-15-20)21(24)17-6-4-3-5-7-17/h3-15H,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZOTZFXICMCCEEQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)N(C)C(=O)OC2=CC=C(C=C2)C(=O)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H19NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

345.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Benzoylphenyl methyl(4-methylphenyl)carbamate

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